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Compound of Interest

Compound Name: 1-Cyclopentyl-4-nitrosopiperazine

Cat. No.: B1601858

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for research use only and provides summary guidelines
for the handling and storage of 1-Cyclopentyl-4-nitrosopiperazine (CPNP). It is not a
substitute for a comprehensive risk assessment and the Safety Data Sheet (SDS) provided by
the supplier. All laboratory personnel must be thoroughly trained in handling hazardous
materials before working with this compound.

Introduction

1-Cyclopentyl-4-nitrosopiperazine (CPNP) is a nitrosamine compound with the molecular
formula CeH17N30O.[1] It is recognized as a nitrosamine drug substance-related impurity
(NDSRI), particularly in antimicrobial agents like rifampin and rifapentine.[1][2] The International
Agency for Research on Cancer (IARC) classifies CPNP as a Group 2B agent, indicating it is
possibly carcinogenic to humans.[1] Due to its potential health risks, strict adherence to safety
protocols during handling and storage is imperative.

Physicochemical and Safety Data

A summary of the key properties and hazard information for CPNP is provided in the tables
below.

Table 1: Physical and Chemical Properties
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Property Value Reference
CAS Number 61379-66-6 [L131[4][516107118119]
Molecular Formula CoH17Ns30O [L10311415116119]
Molecular Weight 183.26 g/mol [111519]
Appearance Colorl.ess' to yellow-orange o

clear liquid
Purity >95.0% (GC)
Flash Point 146 °C

Table 2: H | Identificati | GHS Classificati

Hazard Statement Description GHS Pictogram Signal Word
Harmful if swallowed,

H302 + H312 + H332 in contact with skin or Danger Danger
if inhaled.[6]
Causes severe skin

H314 burns and eye Danger Danger
damage.[6]

H350 May cause cancer.[6] Danger Danger
May cause respiratory . _

H335 Warning Warning

irritation.[6]

Handling Protocols

Due to its hazardous nature, CPNP must be handled in a controlled laboratory environment.

Personal Protective Equipment (PPE)

All personnel handling CPNP must wear the following PPE:

e Gloves: Chemical-resistant gloves (e.qg., nitrile).

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.benchchem.com/product/b1601858
https://clearsynth.com/product/1-cyclopentyl-4-nitrosopiperazine
https://www.lgcstandards.com/BB/en/1-Cyclopentyl-4-nitrosopiperazine/p/TRC-C213795
https://www.pharmaffiliates.com/en/61379-66-6-1-cyclopentyl-4-nitrosopiperazine-pa270018753.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopentyl-4-nitrosopiperazine
https://store.usp.org/product/1A04190
https://anantlabs.com/api-impurities-manufacturer/1-cyclopentyl-4-nitrosopiperazine
https://manasalifesciences.com/product/nitrosamine-impurities/1-cyclopentyl-4-nitrosopiperazine-cpnp
https://www.benchchem.com/product/b1601858
https://clearsynth.com/product/1-cyclopentyl-4-nitrosopiperazine
https://www.lgcstandards.com/BB/en/1-Cyclopentyl-4-nitrosopiperazine/p/TRC-C213795
https://www.pharmaffiliates.com/en/61379-66-6-1-cyclopentyl-4-nitrosopiperazine-pa270018753.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopentyl-4-nitrosopiperazine
https://manasalifesciences.com/product/nitrosamine-impurities/1-cyclopentyl-4-nitrosopiperazine-cpnp
https://www.benchchem.com/product/b1601858
https://www.pharmaffiliates.com/en/61379-66-6-1-cyclopentyl-4-nitrosopiperazine-pa270018753.html
https://manasalifesciences.com/product/nitrosamine-impurities/1-cyclopentyl-4-nitrosopiperazine-cpnp
https://www.benchchem.com/product/b1601858
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopentyl-4-nitrosopiperazine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopentyl-4-nitrosopiperazine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopentyl-4-nitrosopiperazine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopentyl-4-nitrosopiperazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

o Eye Protection: Safety glasses with side shields or goggles.
o Lab Coat: A standard laboratory coat.

o Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood. If inhalation risk is high, a respirator may be necessary.

General Handling Workflow

The following workflow should be followed when handling CPNP:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Don Appropriate PPE

l

Work in a Chemical Fume Hood

Weighing and Solution Preparation

Perform Experiment

Decontaminate Work Area and Glassware

Dispose of Waste Properly

Remove PPE

Click to download full resolution via product page

Caption: General workflow for handling 1-Cyclopentyl-4-nitrosopiperazine.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1601858?utm_src=pdf-body-img
https://www.benchchem.com/product/b1601858?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Preparation of Stock Solutions

Objective: To prepare a stock solution of CPNP at a desired concentration.

Materials:

1-Cyclopentyl-4-nitrosopiperazine

Appropriate solvent (e.g., DMSO, Methanol)

Calibrated balance

Volumetric flasks

Pipettes

Protocol:

e Ensure all work is conducted in a chemical fume hood.

e Tare a clean, dry vial on the balance.

o Carefully transfer the required amount of CPNP to the vial and record the weight.
e Add a small amount of the chosen solvent to dissolve the CPNP completely.

o Transfer the solution to a volumetric flask of the desired final volume.

» Rinse the vial with additional solvent and add the rinsing to the volumetric flask to ensure a
complete transfer.

e Add solvent to the volumetric flask up to the calibration mark.
e Cap the flask and invert several times to ensure homogeneity.

o Label the stock solution clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the stock solution under the recommended storage conditions.
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Storage Guidelines

Proper storage is crucial to maintain the stability and integrity of CPNP.

ble 3: led < - onditi

Parameter Recommendation

Refrigerated at 0-10°C or 2-8°C.[1][3][5][8]
Temperature Some suppliers recommend -20°C for long-term

storage.[4]

Store under an inert gas (e.g., Argon, Nitrogen).

Atmosphere

[1]
Container Keep container tightly closed.
Light/Air/Heat Protect from light, air, and heat.[1]
Location Store in a well-ventilated place.

Emergency Procedures
Spill Response

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Decontaminate the spill area with an appropriate cleaning agent.

First Aid Measures

e |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor if
you feel unwell.
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« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.
Immediately call a POISON CENTER or doctor.

e If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

Waste Disposal

Dispose of CPNP and any contaminated materials as hazardous waste in accordance with
local, state, and federal regulations. Do not dispose of down the drain.

Proposed Metabolic Activation Pathway

The bioactivation of nitrosamines like CPNP is primarily initiated by Cytochrome P450 (CYP)
enzymes through a-hydroxylation.[1] For CPNP, CYP2AG6 is a likely key enzyme involved in this
process.[1]
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Caption: Proposed metabolic activation pathway of CPNP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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